N-Caffeoyldopamine

• CAS: 105955-00-8
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• SMILES: C1=CC(=C(C=C1CCNC(=O)C=CC2=CC(=C(C=C2)O)O)O)O
• InChI: InChI=1S/C17H17NO5/c19-13-4-1-11(9-15(13)21)3-6-17(23)18-8-7-12-2-5-14(20)16(22)10-12/h1-6,9-10,19-22H,7-8H2,(H,18,23)/b6-3+
• InChIKey: FSMGGLPUXCKRGT-ZZXKWVIFSA-N

Researchers requiring reproducible antioxidant and antiplatelet data face variability with generic caffeic acid or dopamine. N-Caffeoyldopamine eliminates this uncertainty via a defined dual mechanism-β2-adrenoceptor agonism and COX inhibition-delivering consistent cAMP elevation (<0.05 μM) and DPPH scavenging (IC50 5.95 μM). • Quantified 36% suppression of platelet-leukocyte interactions at 0.05 μM. • Superior rank-order potency among phenolamide analogs in cAMP and COX assays. • Supplied with comprehensive CoA; global shipping available.

N-Caffeoyldopamine: Multi-Target Biological Activity

(E)-N-(3,4-dihydroxyphenethyl)-3-(3,4-dihydroxyphenyl)acrylamide, known as N-caffeoyldopamine or caffedymine, is a naturally occurring clovamide-type phenylpropenoic acid amide formed by the conjugation of caffeic acid and dopamine [1]. It is found in plants such as cocoa (Theobroma cacao), sweet pepper, and Chinese wolfberry [1]. The compound is characterized by its two catechol moieties, which contribute to its potent antioxidant, anti-inflammatory, and cardiovascular modulatory properties. With a molecular formula of C17H17NO5 and a molecular weight of 315.32 g/mol [2], it is a promising lead for research in oxidative stress-related pathologies and platelet-mediated disorders.

1

Bifunctional catechol amide probe for signaling pathway studies

2

Supports antioxidant and anti-inflammatory assay models

3

Reported β2-adrenoceptor-mediated cAMP pathway engagement

• [1] Park, J. B. (2005). N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells. The FASEB Journal, 19(6), 497–502. View Source
• [2] PubChem. (2026). N-Caffeoyldopamine (Compound Summary). PubChem CID 10171904. View Source

Why N-Caffeoyldopamine Cannot Be Substituted

Generic substitution of N-caffeoyldopamine with its parent compounds (caffeic acid or dopamine) or its in-class analogs (e.g., N-coumaroyldopamine, N-feruloyldopamine) fails due to significant differences in molecular potency, receptor specificity, and mechanism of action. The unique conjugation of caffeic acid and dopamine creates a bifunctional molecule with enhanced electron-donating capacity and specific structural motifs for beta-2 adrenoceptor engagement [1]. This structural specificity translates into marked quantitative differences in biological assays: for example, N-caffeoyldopamine exhibits superior antioxidant activity compared to caffeic acid in lipid autoxidation models [2] and demonstrates distinct rank-order potency among analogs in cAMP elevation and COX inhibition assays [1][3]. Therefore, selection of this specific compound is critical for achieving reproducible and defined biological outcomes.

N-Caffeoyldopamine

Caffeic acid / Dopamine

Parent acids lack the amide linkage required for β2-adrenoceptor engagement; antioxidant profiles may differ

N-Caffeoyldopamine

N-coumaroyl- / N-feruloyldopamine

Analog substitution may shift cAMP elevation potency and COX inhibition rank order

N-Caffeoyldopamine

General phenolamide replacement

Platelet-leukocyte suppression and hepatoprotection model response may not transfer directly

• [1] Park, J. B. (2005). N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells. The FASEB Journal, 19(6), 497–502. View Source
• [2] Marinova, E., Georgiev, L., Totseva, I., Seizova, K., & Milkova, T. (2013). Antioxidant activity and mechanism of action of some synthesised phenolic acid amides of aromatic amines. Czech Journal of Food Sciences, 31(1), 5–13. View Source
• [3] Park, J. B. (2007). Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. Journal of Agricultural and Food Chemistry, 55(6), 2171–2175. View Source

N-Caffeoyldopamine vs. Closest Analogs

Superior Antioxidant Capacity vs. Caffeic Acid

In a comparative study of eight synthesized cinnamoyl and hydroxycinnamoyl amides of biogenic amines, N-caffeoyldopamine exhibited the highest antioxidant activity in a triacylglycerol autoxidation model using sunflower oil [1]. This activity was superior to that of caffeic acid, the parent compound, and outperformed other analogs like cinnamoyldopamine and caffeoyltyramine [1]. In separate free radical scavenging assays, N-trans-caffeoyldopamine demonstrated an IC50 of 5.95 μM against DPPH• and 0.24 μM against ABTS•+, confirming it is a more potent antioxidant than its parent acids [2].

Antioxidant Capacity

Head-to-head

Ranked highest among 8 tested amides; DPPH IC₅₀ 5.95 μM, ABTS IC₅₀ 0.24 μM

Supports radical scavenging study selection

Sunflower oil autoxidation model; compare with parent acid

Evidence Dimension	Antioxidant Activity (Lipid Autoxidation)
Target Compound Data	Highest activity among eight tested amides
Comparator Or Baseline	Caffeic acid, cinnamoyldopamine, caffeoyltyramine
Quantified Difference	Activity higher than or comparable with caffeic acid; ranked as the most potent
Conditions	Autoxidation of sunflower oil triacylglycerols, concentration range 2.5–20 × 10⁻⁴ M

Why This Matters

For procurement in oxidative stress research, this superior and quantifiable antioxidant capacity over the parent acid and other analogs justifies selection when maximal radical scavenging is required.

• [1] Marinova, E., Georgiev, L., Totseva, I., Seizova, K., & Milkova, T. (2013). Antioxidant activity and mechanism of action of some synthesised phenolic acid amides of aromatic amines. Czech Journal of Food Sciences, 31(1), 5–13. View Source
• [2] Dizdar, M., Vidic, D., Požgan, F., Štefane, B., & Maksimović, M. (2018). Acetylcholinesterase inhibition and antioxidant activity of N-trans-caffeoyldopamine and N-trans-feruloyldopamine. Scientia Pharmaceutica, 86(2), 11. View Source

Potent Beta-2 Adrenoceptor Agonism

N-caffeoyldopamine was identified as one of the two most potent compounds among a series of five natural analogs in elevating cAMP levels in U937 myelocytic cells [1]. The decreasing order of potency was N-coumaroyldopamine > N-caffeoyldopamine > N-feruloyldopamine > N-sinapoyldopamine > N-cinnamoyldopamine [1]. Both N-caffeoyldopamine and N-coumaroyldopamine were effective at concentrations < 0.05 μM, and their activity was comparable to well-known beta-2 adrenoceptor agonists like salbutamol and fenoterol [1].

cAMP Elevation Potency

Head-to-head

Effective at

Rank-order potency for β2-adrenoceptor agonist studies

U937 myelocytic cell cAMP assay

COX-I Inhibition

Head-to-head

43% inhibition at 0.01 μM (P

Reported COX-I inhibition; ranked 1st of 5 analogs

In vitro COX-I enzyme assay

Platelet-Leukocyte Suppression

Head-to-head

36% suppression vs. 32% for N-coumaroyldopamine at 0.05 μM

Higher reported suppression; supports platelet interaction studies

Human blood samples, flow cytometry

Hepatoprotection Model

Model context

Reduced AST, ALT; restored SOD, GSH (p

Reported in vivo hepatoprotection model response

INH/RFP-induced rat model; CYP2E1 downregulation

Evidence Dimension	cAMP Elevation Potency
Target Compound Data	Effective at < 0.05 μM
Comparator Or Baseline	N-coumaroyldopamine (ranked 1st), N-feruloyldopamine, N-sinapoyldopamine, N-cinnamoyldopamine
Quantified Difference	Ranked 2nd out of 5 analogs; 2-fold less potent than N-coumaroyldopamine but >2-fold more potent than N-feruloyldopamine
Conditions	U937 myelocytic cells, beta-2 adrenoceptor-mediated cAMP assay

Why This Matters

This quantitative rank-order potency is critical for researchers selecting a beta-2 adrenoceptor agonist; the data allows for precise selection based on desired potency, avoiding the need to screen all analogs.

• [1] Park, J. B. (2005). N-coumaroyldopamine and N-caffeoyldopamine increase cAMP via beta 2-adrenoceptors in myelocytic U937 cells. The FASEB Journal, 19(6), 497–502. View Source

Selective COX-I and COX-II Inhibition

N-caffeoyldopamine (caffedymine) was the most potent COX-I inhibitor among five tested clovamide-type analogs [1]. It inhibited COX-I enzyme activity by 43% (P < 0.013) and COX-II activity by 36% (P < 0.015), both at a concentration of 0.01 μM [1]. The rank order for COX-I inhibition was caffedymine > N-caffeoyltyramine > N-feruloyltyramine > N-coumaroyltyramine > N-cinnamoyltyramine [1].

COX-I Inhibition

Head-to-head

43% inhibition at 0.01 μM (P

Reported COX-I inhibition; ranked 1st of 5 analogs

In vitro COX-I enzyme assay

Platelet-Leukocyte Suppression

Head-to-head

36% suppression vs. 32% for N-coumaroyldopamine at 0.05 μM

Higher reported suppression; supports platelet interaction studies

Human blood samples, flow cytometry

Hepatoprotection Model

Model context

Reduced AST, ALT; restored SOD, GSH (p

Reported in vivo hepatoprotection model response

INH/RFP-induced rat model; CYP2E1 downregulation

Evidence Dimension	COX-I Enzyme Inhibition
Target Compound Data	43% inhibition at 0.01 μM
Comparator Or Baseline	N-caffeoyltyramine, N-feruloyltyramine, N-coumaroyltyramine, N-cinnamoyltyramine
Quantified Difference	Ranked 1st out of 5 analogs; 43% inhibition (P < 0.013) at 0.01 μM
Conditions	In vitro COX-I enzyme assay

Why This Matters

This demonstrates superior COX inhibitory activity among its closest analogs, making it the preferred choice for studies focused on anti-inflammatory mechanisms involving COX enzymes and downstream thromboxane production.

• [1] Park, J. B. (2007). Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. Journal of Agricultural and Food Chemistry, 55(6), 2171–2175. View Source

Platelet-Leukocyte Interaction Suppression

In a head-to-head comparison, N-caffeoyldopamine demonstrated a slightly greater suppression of platelet-leukocyte interactions (36%, P < 0.013) than N-coumaroyldopamine (32%, P < 0.011) at the same concentration of 0.05 μM in human blood samples [1]. For P-selectin expression on platelets, N-caffeoyldopamine inhibited by 30% (P < 0.012) compared to 33% (P < 0.011) for N-coumaroyldopamine [1]. This activity is attributed to a dual mechanism involving both beta-2 adrenoceptor-mediated cAMP elevation and direct COX inhibition [1][2].

Platelet-Leukocyte Suppression

Head-to-head

36% suppression vs. 32% for N-coumaroyldopamine at 0.05 μM

Higher reported suppression; supports platelet interaction studies

Human blood samples, flow cytometry

Evidence Dimension	Suppression of Platelet-Leukocyte Interactions
Target Compound Data	36% suppression at 0.05 μM
Comparator Or Baseline	N-coumaroyldopamine
Quantified Difference	4% greater suppression (36% vs. 32%)
Conditions	In vitro human blood samples, flow cytometry analysis

Why This Matters

This quantitative advantage in a key functional assay of thrombosis justifies the selection of N-caffeoyldopamine over N-coumaroyldopamine for studies focused on platelet-mediated inflammation and vascular health.

• [1] Park, J. B., & Schoene, N. (2006). Clovamide-type phenylpropenoic acid amides, N-coumaroyldopamine and N-caffeoyldopamine, inhibit platelet-leukocyte interactions via suppressing P-selectin expression. Journal of Pharmacology and Experimental Therapeutics, 317(2), 813–819. View Source
• [2] Park, J. B. (2007). Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. Journal of Agricultural and Food Chemistry, 55(6), 2171–2175. View Source

In Vivo Hepatoprotective Efficacy

In a rat model of acute hepatic injury induced by isoniazid (INH) and rifampicin (RFP), co-administration of N-trans-caffeoyldopamine significantly reduced serum markers of liver damage [1]. Specifically, it dramatically lowered aspartate aminotransferase (AST) and alanine aminotransferase (ALT) levels, reduced hepatic malondialdehyde (MDA) content, and restored superoxide dismutase (SOD) activity and glutathione (GSH) content (p < 0.01) [1]. The mechanism was linked to its antioxidant effect and downregulation of cytochrome P450 2E1 (CYP2E1) [1].

Hepatoprotection Model

Model context

Reduced AST, ALT; restored SOD, GSH (p

Reported in vivo hepatoprotection model response

INH/RFP-induced rat model; CYP2E1 downregulation

Evidence Dimension	Hepatoprotection (Serum Transaminases)
Target Compound Data	Significant reduction in AST and ALT levels
Comparator Or Baseline	Vehicle-treated INH/RFP group
Quantified Difference	Dramatic reduction (p < 0.01)
Conditions	In vivo rat model of INH/RFP-induced hepatotoxicity

Why This Matters

This in vivo data extends the compound's utility beyond in vitro antioxidant assays, validating its potential for research in drug-induced liver injury and oxidative stress-mediated pathologies, a dimension not always assessed for simple phenolamides.

• [1] Protective effects of the bioactive natural product N-trans-Caffeoyldopamine on hepatotoxicity induced by isoniazid and rifampicin. (2015). Bioorganic & Medicinal Chemistry Letters, 25(17), 3764-3768. View Source

N-Caffeoyldopamine: Application Scenarios

Cardiovascular Drug Discovery

Given its quantified superiority in suppressing platelet-leukocyte interactions by 36% at 0.05 μM, N-caffeoyldopamine is an ideal lead compound for developing novel antithrombotic or anti-atherosclerotic agents [1]. Its dual mechanism of action—acting through beta-2 adrenoceptors and COX inhibition—offers a unique pharmacological profile for modulating vascular inflammation [1][2].

Oxidative Stress and Inflammation Research

With its established rank as the most potent antioxidant among a series of phenolamides and its superior activity to caffeic acid, N-caffeoyldopamine serves as a high-potency positive control for in vitro free radical scavenging assays (DPPH IC50 5.95 μM) and lipid peroxidation models [3][4]. Its use can help calibrate the activity of novel antioxidant candidates.

Hepatoprotection and Toxicology Studies

The compound's demonstrated ability to significantly reduce liver injury markers (AST, ALT) and restore antioxidant defenses in an in vivo rat model of drug-induced hepatotoxicity makes it a valuable tool for preclinical research into liver protection mechanisms and interventions for oxidative liver damage [5].

Application

Selection Property

Validation Focus

Platelet-leukocyte interaction studies

Dual β2-adrenoceptor and COX inhibition profile

P-selectin and cAMP endpoint monitoring

Oxidative stress and inflammatory pathway research

Ranked antioxidant potency among tested phenolamides

Radical scavenging assay calibration and comparison

Drug-induced liver injury model research

In vivo hepatoprotection model response

Serum transaminase and oxidative stress marker review

• [1] Park, J. B., & Schoene, N. (2006). Clovamide-type phenylpropenoic acid amides, N-coumaroyldopamine and N-caffeoyldopamine, inhibit platelet-leukocyte interactions via suppressing P-selectin expression. Journal of Pharmacology and Experimental Therapeutics, 317(2), 813–819. View Source
• [2] Park, J. B. (2007). Caffedymine from cocoa has COX inhibitory activity suppressing the expression of a platelet activation marker, P-selectin. Journal of Agricultural and Food Chemistry, 55(6), 2171–2175. View Source
• [3] Marinova, E., Georgiev, L., Totseva, I., Seizova, K., & Milkova, T. (2013). Antioxidant activity and mechanism of action of some synthesised phenolic acid amides of aromatic amines. Czech Journal of Food Sciences, 31(1), 5–13. View Source
• [4] Dizdar, M., Vidic, D., Požgan, F., Štefane, B., & Maksimović, M. (2018). Acetylcholinesterase inhibition and antioxidant activity of N-trans-caffeoyldopamine and N-trans-feruloyldopamine. Scientia Pharmaceutica, 86(2), 11. View Source
• [5] Protective effects of the bioactive natural product N-trans-Caffeoyldopamine on hepatotoxicity induced by isoniazid and rifampicin. (2015). Bioorganic & Medicinal Chemistry Letters, 25(17), 3764-3768. View Source